Cas no 1049390-36-4 (4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 1049390-36-4
• MF: C₂₂H₃₁N₃O₄S
• MW: 433.564244508743
• CID: 5840283
• PubChem ID: 42267603
• Update Time: 2025-06-13

4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3-methylbenzenesulfonamide
• 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide
• AKOS024504304
• 4-ethoxy-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-3-methylbenzenesulfonamide
• 1049390-36-4
• F5265-0136

• Inchi： 1S/C22H31N3O4S/c1-4-29-22-10-9-21(17-18(22)2)30(26,27)23-11-12-24-13-15-25(16-14-24)19-5-7-20(28-3)8-6-19/h5-10,17,23H,4,11-16H2,1-3H3
• InChI Key： OHCZORJLBBSSGQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)=CC=C(OCC)C(C)=C1

Computed Properties

• Exact Mass: 433.20352765g/mol
• Monoisotopic Mass: 433.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide

Introduction to 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide and Its Applications in Modern Chemical Biology

4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide, identified by the CAS number 1049390-36-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfonamide moiety, a piperazine ring, and an aromatic system. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The sulfonamide group, a key structural feature of this compound, is widely recognized for its role in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. In particular, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide structure combines this pharmacophore with other functional groups that enhance its binding affinity and selectivity towards specific biological targets.

The piperazine ring in the molecule is another critical component that contributes to its biological activity. Piperazines are known for their ability to modulate neurotransmitter systems, making them particularly relevant in the development of drugs targeting central nervous system disorders. The 4-(4-methoxyphenyl)piperazin-1-yl moiety in this compound suggests potential interactions with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The aromatic system, specifically the 3-methylbenzene part of the molecule, provides additional binding pockets that can be exploited for drug design. Aromatic rings are known to engage in π-stacking interactions with biological targets, which can enhance binding affinity. The presence of a methyl group at the 3-position further modulates the electronic properties of the aromatic ring, influencing its interaction with biological molecules.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such complex molecules with high precision. The 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide structure has been subjected to molecular docking studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes and receptors involved in metabolic pathways and signal transduction.

In addition to its structural complexity, this compound exhibits interesting pharmacokinetic properties. The ethoxy group at the nitrogen atom of the sulfonamide moiety influences solubility and metabolic stability, which are critical factors in drug development. Preclinical studies have shown that derivatives of this class exhibit favorable pharmacokinetic profiles, making them suitable for oral administration.

The therapeutic potential of 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide has been explored in several preclinical models. Research indicates that this compound may have applications in treating neurological disorders due to its interaction with neurotransmitter systems. Furthermore, its sulfonamide core suggests potential efficacy against bacterial infections caused by resistant strains that target traditional sulfonamide-based antibiotics.

One of the most exciting aspects of this compound is its versatility as a scaffold for drug development. By modifying specific functional groups, researchers can generate libraries of derivatives with tailored biological activities. For instance, replacing the ethoxy group with other alkoxy or acyloxy groups can alter the pharmacokinetic properties without significantly affecting binding affinity.

The synthesis of 1049390-36-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular modeling software has been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesizing this compound. Such tools allow chemists to design experiments more efficiently, reducing both time and resources required for drug discovery.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-ethoxy-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide will play an increasingly important role in drug development. Their unique structural features make them valuable starting points for designing next-generation therapeutics that address unmet medical needs.

The integration of artificial intelligence (AI) into drug discovery has further accelerated the development process for compounds like this one. AI algorithms can analyze vast datasets to identify promising candidates based on structural features alone. This approach has already led to several breakthroughs in identifying novel scaffolds with therapeutic potential.

In conclusion,1049390-36-4 represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its sulfonamide core, piperazine ring, and aromatic system provide multiple points of interaction with biological targets, making it a versatile scaffold for drug development. As research progresses, this compound will continue to be explored for its therapeutic applications, contributing to advancements in medicine.